Cas no 13379-84-5 ([1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl-)

[1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl- structure
13379-84-5 structure
Product Name:[1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl-
CAS No:13379-84-5
MF:C16H18O3
MW:258.312325000763
CID:119525
PubChem ID:19987619
Update Time:2025-04-18

[1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,4,4'-triol,3,3',5,5'-tetramethyl-
    • 2,4,4-Biphenyltriol,3,3,5,5-tetramethyl-(8CI)
    • 13379-84-5
    • 4-(4-hydroxy-3,5-dimethylphenyl)-2,6-dimethylbenzene-1,3-diol
    • SCHEMBL9571457
    • Inchi: 1S/C16H18O3/c1-8-5-12(6-9(2)14(8)17)13-7-10(3)15(18)11(4)16(13)19/h5-7,17-19H,1-4H3
    • InChI Key: BMNJDNVZGPEPIN-UHFFFAOYSA-N
    • SMILES: OC1C(C)=C(C(C)=CC=1C1C=C(C)C(=C(C)C=1)O)O

Computed Properties

  • Exact Mass: 262.15696
  • Monoisotopic Mass: 258.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69
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